Cas no 2137531-92-9 (5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2137531-92-9
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 6246015
• PubChem ID: 165749544
• Update Time: 2025-11-01

5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid
• EN300-1124673
• 2137531-92-9

• Inchi： 1S/C10H15ClN2O2/c1-3-7(4-2)6-13-9(11)8(5-12-13)10(14)15/h5,7H,3-4,6H2,1-2H3,(H,14,15)
• InChI Key： LCFMSFQZBWIXLU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NN1CC(CC)CC

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-Chloro-1-(2-Ethylbutyl)-1H-Pyrazole-4-Carboxylic Acid (CAS No. 2137531-92-9)

5-Chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2137531-92-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of this compound, characterized by a chloro-substituted pyrazole ring and a 2-ethylbutyl group, offers potential for the development of new therapeutic agents.

The chemical structure of 5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid is defined by its molecular formula C₁₀H₁₄ClN₂O₂. The presence of the chloro substituent on the pyrazole ring and the 2-ethylbutyl group on the nitrogen atom imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. These features make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of pyrazole carboxylic acids in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that compounds with a similar structure to 5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that this compound could be a valuable lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in various types of cancer. These findings open up new avenues for the development of targeted cancer therapies.

The pharmacokinetic profile of 5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid is another critical aspect that has been investigated. Preliminary studies indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. These characteristics are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects.

The safety profile of 5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid is also an important consideration in its development as a potential drug candidate. Toxicological studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its long-term safety and efficacy in human subjects.

In conclusion, 5-chloro-1-(2-ethylbutyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2137531-92-9) represents a promising compound with potential applications in anti-inflammatory and anti-cancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use as a novel therapeutic agent.